Cas no 173908-62-8 (Propyl 1H-pyrrole-2-carboxylate)
173908-62-8 structure
Product Name:Propyl 1H-pyrrole-2-carboxylate
CAS No:173908-62-8
MF:C8H11NO2
MW:153.178442239761
CID:855555
Update Time:2023-08-02
Propyl 1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid,propylester(9CI)
- propyl 1H-pyrrole-2-carboxylate
- UDGJAVHADMBUGS-UHFFFAOYSA-N
- n-propyl pyrrole-2-carboxylate
- 1H-PYRROLE-2-CARBOXYLIC ACID, PROPYL ESTER
- Pyrrol-2-carbonsaure-propylester
- Propyl 1H-pyrrole-2-carboxylate
-
- Inchi: 1S/C8H11NO2/c1-2-6-11-8(10)7-4-3-5-9-7/h3-5,9H,2,6H2,1H3
- InChI Key: UDGJAVHADMBUGS-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CN1)=O)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 136
- XLogP3: 2.1
- Topological Polar Surface Area: 42.1
Propyl 1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510811-1g |
Propyl1H-pyrrole-2-carboxylate |
173908-62-8 | 97% | 1g |
$*** | 2023-03-30 |
Propyl 1H-pyrrole-2-carboxylate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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